N-(9,9-Dimethyl-9H-fluoren-2-yl)-9,9-diphenyl-9H-fluoren-2-amine

• IUPAC Name: N-(9,9-diphenylfluoren-2-yl)-9,9-dimethylfluoren-2-amine
• InChI: InChI=1S/C40H31N/c1-39(2)35-19-11-9-17-31(35)33-23-21-29(25-37(33)39)41-30-22-24-34-32-18-10-12-20-36(32)40(38(34)26-30,27-13-5-3-6-14-27)28-15-7-4-8-16-28/h3-26,41H,1-2H3
• InChI Key: GSWVUDKKBFWTLH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2C3=C1C=C(C=C3)NC4=CC5=C(C=C4)C6=CC=CC=C6C5(C7=CC=CC=C7)C8=CC=CC=C8)C
• Molecular Formula: C40H31N
• Molecular Weight: 525.7 g/mol

Description

“N-(9,9-Dimethyl-9H-fluoren-2-yl)-9,9-diphenyl-9H-fluoren-2-amine” is a complex organic compound. It likely belongs to the class of fluorene derivatives, which are commonly used in the field of organic electronics, particularly in the development of organic light-emitting diodes (OLEDs).

Molecular Structure Analysis

The molecular structure of “N-(9,9-Dimethyl-9H-fluoren-2-yl)-9,9-diphenyl-9H-fluoren-2-amine” would likely consist of multiple aromatic rings, given the presence of fluorene and phenyl groups in its name.

Scientific Research Applications

Organic Photovoltaics (Solar Cells)

Overview: Organic photovoltaics (OPVs) aim to harness sunlight and convert it into electricity using organic materials. The compound you’ve mentioned has been investigated for its potential as a hole-transporting material in perovskite solar cells.

Application Details: Researchers synthesized a small molecular hole-transporting material called 1,3,6,8-tetrakis[N-(p-methoxyphenyl)-N′-(9,9′-dimethyl-9H-fluoren-2-yl)-amino]pyrene (TFAP) . . The incorporation of fluorene moieties improved charge mobility and photovoltage, making it a promising candidate for efficient solar energy conversion.

Hole Transport Materials

Overview: Hole transport materials (HTMs) play a crucial role in organic electronic devices, facilitating the movement of positive charges (holes) within the device.

Application Details: The compound N,N’-Bis(9,9-dimethyl-9H-fluoren-2-yl)-N,N’-diphenylbenzidine (C54H44N2) has been explored as an HTM. . Further research is ongoing to optimize its performance.

Mechanism of Action

The mechanism of action is not clear without more specific context. In the field of organic electronics, fluorene derivatives are often used as host materials for phosphorescent dopants, facilitating efficient energy transfer.

Safety and Hazards

The safety and hazards associated with “N-(9,9-Dimethyl-9H-fluoren-2-yl)-9,9-diphenyl-9H-fluoren-2-amine” are not available in the sources I found. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on “N-(9,9-Dimethyl-9H-fluoren-2-yl)-9,9-diphenyl-9H-fluoren-2-amine” and similar compounds likely involve their application in the development of more efficient and stable organic electronic devices.